Dioxolanes
Dioxolanes are cyclic ethers with a four-membered ring structure consisting of two oxygen atoms and two carbon atoms, commonly found in organic synthesis and various commercial applications. These compounds exhibit unique chemical properties due to their small size and polar nature, making them valuable intermediates for the production of pharmaceuticals, agrochemicals, and polymers.
The primary dioxolane derivatives include tetrahydrofuran (THF) and 1,4-dioxane, both of which are widely used as solvents in organic reactions due to their excellent solvent properties. Their ability to stabilize charged intermediates makes them particularly useful in various synthetic transformations. Additionally, certain dioxolanes exhibit bioactivity, leading to their application in the development of drugs and pesticides.
In summary, dioxolanes are versatile organic compounds with a wide range of applications in both industrial processes and research settings, owing to their unique structural features and chemical behavior.
Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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